Cas no 1807240-38-5 (Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate)
Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate
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- Inchi: 1S/C13H10F3NO3S/c1-2-20-12(19)5-8-3-9(7-18)10(6-17)11(4-8)21-13(14,15)16/h3-4,7H,2,5H2,1H3
- InChI Key: HVILJJHMFZMJLC-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1=C(C#N)C(C=O)=CC(=C1)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 432
- XLogP3: 3
- Topological Polar Surface Area: 92.5
Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015021267-250mg |
Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate |
1807240-38-5 | 97% | 250mg |
475.20 USD | 2021-06-18 | |
| Alichem | A015021267-500mg |
Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate |
1807240-38-5 | 97% | 500mg |
863.90 USD | 2021-06-18 | |
| Alichem | A015021267-1g |
Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate |
1807240-38-5 | 97% | 1g |
1,519.80 USD | 2021-06-18 |
Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate
Recent Advances in the Study of Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate (CAS: 1807240-38-5)
Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate (CAS: 1807240-38-5) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethylthio and cyano functional groups, has shown promising potential in various applications, including drug discovery and medicinal chemistry. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the synthetic versatility of Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, leveraging modern techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These advancements have facilitated the exploration of its chemical properties and reactivity, paving the way for its use as a building block in the synthesis of more complex molecules.
In terms of biological activity, preliminary investigations have revealed that Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate exhibits significant inhibitory effects on certain enzymes and receptors implicated in inflammatory and neoplastic diseases. For instance, studies have demonstrated its ability to modulate the activity of protein kinases and G-protein-coupled receptors (GPCRs), suggesting its potential as a lead compound for the development of new therapeutics. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and optimize its pharmacological profile.
The therapeutic potential of Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate is also being explored in the context of antimicrobial and antiviral research. Recent findings indicate that this compound possesses broad-spectrum activity against a range of pathogenic bacteria and viruses, including drug-resistant strains. Its unique chemical structure, which combines electron-withdrawing and lipophilic groups, is believed to contribute to its enhanced membrane permeability and target specificity. These properties make it a promising candidate for further development as an antimicrobial or antiviral agent.
Despite these promising findings, challenges remain in the development of Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical applications.
In conclusion, Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate (CAS: 1807240-38-5) represents a promising area of research in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and development efforts are expected to unlock its full potential and contribute to advancements in the field of medicinal chemistry.
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